N-(4-acetylphenyl)-4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(4-acetylphenyl)-4-(1,3-benzodioxol-5-ylmethyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C21H23N3O3S/c1-15(25)17-3-5-18(6-4-17)22-21(28)24-10-8-23(9-11-24)13-16-2-7-19-20(12-16)27-14-26-19/h2-7,12H,8-11,13-14H2,1H3,(H,22,28)
• InChI Key: YHKFBPJRDOSNBC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol

Description

N-(4-acetylphenyl)-4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarbothioamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound is a piperazine derivative that has shown promising results in various studies related to its synthesis, mechanism of action, and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarbothioamide is not fully understood. However, it has been proposed that this compound acts by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. It has also been suggested that this compound may act by inhibiting the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
N-(4-acetylphenyl)-4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarbothioamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and arthritis. It has also been shown to exhibit anticonvulsant activity in animal models of epilepsy. Additionally, this compound has been shown to exhibit anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-acetylphenyl)-4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarbothioamide is its potential as a therapeutic agent for various neurological and inflammatory disorders. Additionally, this compound has been shown to be relatively safe and well-tolerated in animal studies. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-acetylphenyl)-4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarbothioamide. One potential direction is to further investigate the mechanism of action of this compound and its potential as a therapeutic agent for various neurological and inflammatory disorders. Additionally, future studies may focus on improving the synthesis method and optimizing the purification techniques to improve the yield and purity of the compound. Finally, future studies may investigate the potential of this compound as a lead compound for the development of new therapeutic agents with improved efficacy and safety profiles.

Scientific Research Applications

N-(4-acetylphenyl)-4-(1,3-benzodioxol-5-ylmethyl)-1-piperazinecarbothioamide has been extensively studied for its potential as a therapeutic agent. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties in various animal models. Additionally, this compound has been tested for its potential as an antidepressant and anxiolytic agent. It has also been studied for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.